Cas no 866135-94-6 (2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE)

• Product Name: 2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE
• CAS No: 866135-94-6
• MF: C₁₇H₁₃ClN₂O₂
• MW: 312.750323057175
• MDL: MFCD05256329
• CID: 5226436
• Update Time: 2025-11-06

2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE
• 2-(6-chloro-1-methyl-4-oxo-1,4-dihydroquinolin-3-yl)benzamide

• MDL： MFCD05256329
• Inchi： 1S/C17H13ClN2O2/c1-20-9-14(11-4-2-3-5-12(11)17(19)22)16(21)13-8-10(18)6-7-15(13)20/h2-9H,1H3,(H2,19,22)
• InChI Key： QHVPEKUGQGGDKN-UHFFFAOYSA-N
• SMILES： CN1C2C=CC(Cl)=CC=2C(=O)C(C2C(C(N)=O)=CC=CC=2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE

Introduction to 2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE (CAS No. 866135-94-6)

2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE, identified by its CAS number 866135-94-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its benzenecarboxamide moiety and the quinolinyl ring system, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE have been subjects of extensive research due to its promising pharmacological profile. The presence of a chloro substituent at the 6-position of the quinoline ring and a methyl group at the 1-position introduces specific electronic and steric effects that modulate the compound's reactivity and binding affinity. These structural attributes make it a valuable scaffold for developing novel bioactive molecules.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-viral properties. The benzenecarboxamide functional group in 2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE enhances its solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the oxo group at the 4-position of the quinoline ring influences the compound's electronic distribution, potentially affecting its interaction with biological targets.

Current research in medicinal chemistry has highlighted the importance of optimizing quinoline derivatives to improve their pharmacokinetic profiles while maintaining or enhancing their biological activity. The compound 2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE has been investigated in various preclinical models to evaluate its potential as an inhibitor of enzymes involved in cancer progression and inflammation. Preliminary studies suggest that this molecule exhibits inhibitory activity against certain kinases and transcription factors, making it a promising candidate for further development.

The role of computational chemistry and molecular modeling in drug discovery has also been instrumental in understanding the binding interactions of 2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE with biological targets. These studies have provided insights into how modifications at specific positions in the quinoline ring can enhance binding affinity and selectivity. For instance, the chloro substituent at the 6-position appears to play a crucial role in stabilizing interactions with certain protein pockets, suggesting its importance in designing more potent derivatives.

Additionally, green chemistry principles have guided the synthetic approaches used to prepare 2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE. Efficient synthetic routes that minimize waste generation and utilize sustainable reagents have been developed to ensure environmental compatibility while maintaining high yields. These efforts align with global initiatives to promote sustainable pharmaceutical manufacturing practices.

The pharmacological evaluation of 2-(6-CHLORO-1-METHYL-4-OXO-1,4-DIHYDRO-3-QUINOLINYL)BENZENECARBOXAMIDE has also explored its potential as a prodrug or a lead compound for further derivatization. By understanding its metabolic pathways and interaction with cytochrome P450 enzymes, researchers can design analogs with improved pharmacokinetic properties. This approach is particularly relevant in cases where initial candidates exhibit suboptimal bioavailability or rapid clearance.

In conclusion, 2-(6-Chloro-l-methyl-l,l-dihydro-l(3H)-quinolinonc-l-carboxamido benzene (CAS No. 866135_94_6) represents a significant advancement in quinoline-based drug discovery. Its unique structural features and promising biological activities position it as a valuable candidate for further investigation in therapeutic development. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs.